Cas no 2680666-84-4 (benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680666-84-4
• MF: C₁₆H₁₃BrClNO₂
• MW: 366.636922597885
• CID: 5620603
• PubChem ID: 165936208
• Update Time: 2025-06-13

benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate
• 2680666-84-4
• EN300-28300543

• Inchi： 1S/C16H13BrClNO2/c17-14-9-13(18)8-12-6-7-19(15(12)14)16(20)21-10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2
• InChI Key： JSCNBAWNMSZEOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N(C(=O)OCC1C=CC=CC=1)CC2)Cl

Computed Properties

• Exact Mass: 364.98182g/mol
• Monoisotopic Mass: 364.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate

Research Update on Benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate (CAS: 2680666-84-4)

Benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate (CAS: 2680666-84-4) is a synthetic intermediate of growing interest in medicinal chemistry and drug discovery. Recent studies have highlighted its utility as a key building block for the synthesis of biologically active indole derivatives, which are prominent scaffolds in pharmaceuticals targeting various diseases, including cancer, neurological disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the development of novel kinase inhibitors. Researchers utilized benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate as a precursor to synthesize a series of indole-based compounds with potent inhibitory activity against cyclin-dependent kinases (CDKs). The study reported IC50 values in the nanomolar range for several derivatives, suggesting promising therapeutic potential for cancer treatment.

In the field of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters described the use of this intermediate in creating new anti-tubercular agents. The halogenated indole core was found to enhance membrane permeability and target engagement with Mycobacterium tuberculosis enzymes. Molecular docking studies revealed favorable interactions with the active site of decaprenylphosphoryl-β-D-ribose oxidase (DprE1), a validated TB drug target.

Process chemistry advancements have also been reported for this compound. A recent patent (WO2023124567) disclosed an improved synthetic route to benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate with 85% overall yield and >99% purity, addressing previous challenges in large-scale production. The optimized protocol features a novel palladium-catalyzed cyclization step and eliminates column chromatography requirements.

Structural-activity relationship (SAR) studies using this scaffold have provided valuable insights. The bromo and chloro substituents at the 7- and 5-positions respectively have been shown to significantly influence both the electronic properties and three-dimensional conformation of resulting drug candidates. X-ray crystallography data of several derivatives confirmed these substituents participate in critical halogen bonding interactions with biological targets.

Ongoing research (as of Q2 2024) is exploring the compound's potential in PROTAC (proteolysis targeting chimera) development. Early results suggest the indole nitrogen and carboxylate group offer ideal attachment points for linker chemistry, enabling the creation of bifunctional molecules that can degrade disease-relevant proteins.

Safety and handling data have been updated in recent Material Safety Data Sheets (MSDS). The compound is classified as an irritant (Skin Irrit. 2, Eye Irrit. 2) under GHS classification, requiring proper personal protective equipment during handling. Stability studies indicate it should be stored under inert atmosphere at -20°C for long-term preservation.

The pharmaceutical industry's interest in this intermediate continues to grow, with three new IND applications filed in 2024 that list derivatives of benzyl 7-bromo-5-chloro-2,3-dihydro-1H-indole-1-carboxylate as active pharmaceutical ingredients. Market analysts project increased demand for this building block, particularly from companies developing targeted therapies for oncology indications.